Cas no 1898306-33-6 (2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)propanoic acid
• CAS No: 1898306-33-6
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6598974
• PubChem ID: 117334358
• Update Time: 2025-10-29

2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)propanoic acid
• 1898306-33-6
• EN300-2000324

• Inchi： 1S/C14H17NO2/c1-14(2,13(16)17)9-11-6-4-5-10-7-8-15(3)12(10)11/h4-8H,9H2,1-3H3,(H,16,17)
• InChI Key： WKCCGAXNAPBRGL-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC=C2C=CN(C)C=12)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)propanoic acid

Professional Introduction to 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)propanoic Acid (CAS No. 1898306-33-6)

2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)propanoic acid, with the CAS number 1898306-33-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a 1-methyl-1H-indol-7-yl moiety in its structure suggests a possible role in modulating biological pathways, particularly those involving indole derivatives which are well-documented for their pharmacological properties.

The compound's structure consists of a propanoic acid backbone substituted with a dimethyl group at the alpha position and an indolyl ring linked at the gamma position. This specific arrangement not only contributes to its unique chemical properties but also opens up avenues for further functionalization and derivatization. In recent years, there has been a growing interest in exploring the therapeutic potential of indole-based molecules, owing to their ability to interact with various biological targets. The 2,2-dimethyl substitution pattern enhances the steric bulk of the molecule, which can be strategically exploited to improve binding affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that derivatives of indole can exhibit potent activity against a range of diseases, including neurological disorders and cancer. The 1-methyl-1H-indol-7-yl group, in particular, has been shown to influence the pharmacokinetic profile of molecules by affecting their solubility and metabolic stability. This has prompted researchers to investigate the optimization strategies for this scaffold, aiming to develop more effective and orally bioavailable drugs.

In the context of drug discovery, 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)propanoic acid serves as a valuable building block for synthesizing novel heterocyclic compounds. The indole moiety is known for its versatility in forming hydrogen bonds and π-stacking interactions with biological targets, making it an attractive scaffold for medicinal chemists. Additionally, the propanoic acid group provides a site for further chemical modifications, such as esterification or amidation, which can tailor the pharmacological properties of the compound.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole ring system efficiently. Furthermore, protecting group strategies are often necessary to prevent unwanted side reactions during the synthetic process. The growing interest in green chemistry has also influenced synthetic methodologies, with an emphasis on minimizing waste and using environmentally benign reagents.

Evaluation of the pharmacological activity of 1898306-33-6 has revealed promising results in preclinical studies. Initial assays have demonstrated potential efficacy against enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The interaction between the indole ring and target proteins appears to be mediated by specific hydrogen bonding networks and hydrophobic interactions, which can be fine-tuned through structural modifications.

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying lead compounds from large libraries of molecules. In this regard, 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)propanoic acid has been incorporated into virtual screening campaigns to identify potential hits against various disease-related targets. Computational predictions have highlighted its binding potential to receptors and enzymes that are implicated in metabolic disorders and neurodegenerative diseases.

The role of structural biology in understanding molecular interactions cannot be overstated. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how this compound interacts with its biological targets at an atomic level. These structural insights have guided medicinal chemists in designing analogs with enhanced potency and reduced toxicity. For instance, optimizing the substitution pattern around the indole ring has led to compounds with improved binding affinities and selectivities.

The future prospects for this compound are promising, with ongoing research focusing on its potential applications in therapeutic areas such as oncology and central nervous system (CNS) disorders. The ability to modulate biological pathways through precise structural modifications makes it a versatile scaffold for drug development. Additionally, advances in biocatalysis have opened up new possibilities for synthesizing complex derivatives under mild reaction conditions.

In conclusion, 1898306-33-6, or 2,2-dimethyl-3-(1-methyl-1H-indol-7-yl)propanoic acid, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.